Cas no 1361858-13-0 (2,4-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl)

• Product Name: 2,4-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl
• CAS No: 1361858-13-0
• MF: C₁₃H₇Cl₂F₃
• MW: 291.095892190933
• CID: 4993466
• Update Time: 2025-06-27

2,4-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl

• Inchi： 1S/C13H7Cl2F3/c14-8-2-4-9(11(15)6-8)7-1-3-10(13(17)18)12(16)5-7/h1-6,13H
• InChI Key： NEGSIFFSUQEGHB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(C(F)F)=C(C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 2,4-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl

Recent Advances in the Study of 2,4-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl (CAS: 1361858-13-0) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl (CAS: 1361858-13-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its biphenyl core, substituted with chloro and fluoro groups, provides a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory pathways, showcasing its potential in treating chronic inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in modulating the activity of cytochrome P450 enzymes, which are critical in drug metabolism. The study revealed that 2,4-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl exhibits selective inhibition, making it a promising candidate for reducing drug-drug interactions in polypharmacy scenarios.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies have shown that derivatives of 2,4-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings suggest that further exploration of its mechanism of action could lead to the development of new anticancer agents.

The synthesis of 2,4-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl has also seen advancements. Recent protocols emphasize greener chemistry approaches, reducing the use of hazardous reagents and improving yield. These improvements not only enhance the compound's accessibility for research but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to translate its potential into clinically viable therapeutics. Ongoing research is focused on structural modifications to address these limitations while preserving its bioactive properties.

In conclusion, 2,4-Dichloro-4'-difluoromethyl-3'-fluoro-biphenyl (CAS: 1361858-13-0) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future research. Continued exploration of its therapeutic potential and optimization of its pharmacological profile will be crucial in harnessing its full benefits for medical applications.